Cas no 7270-50-0 (1,5-Heptadiene,6-methyl-)

1,5-Heptadiene,6-methyl- structure
1,5-Heptadiene,6-methyl- structure
Product Name:1,5-Heptadiene,6-methyl-
CAS No:7270-50-0
MF:C8H14
MW:110.196762561798
CID:568573
PubChem ID:138971
Update Time:2025-04-19

1,5-Heptadiene,6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,5-Heptadiene,6-methyl-
    • 6-METHYL-1,5-HEPTADIENE
    • 6-methylhepta-1,5-diene
    • 1,5-Heptadiene,6-methyl
    • 5-heptadiene
    • 6-Methyl-hepta-1,5-dien
    • 6-methyl-hepta-1,5-diene
    • isobutylenebutene
    • SODIUM BO-PROPOXIDE
    • KUFDSEQTHICIIF-UHFFFAOYSA-N
    • DTXSID30223003
    • 7270-50-0
    • AKOS006275104
    • FT-0636410
    • Inchi: 1S/C8H14/c1-4-5-6-7-8(2)3/h4,7H,1,5-6H2,2-3H3
    • InChI Key: KUFDSEQTHICIIF-UHFFFAOYSA-N
    • SMILES: C(/C=C(\C)/C)CC=C

Computed Properties

  • Exact Mass: 110.11000
  • Monoisotopic Mass: 110.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 84.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.739
  • Boiling Point: 116.5°C at 760 mmHg
  • Flash Point: 11.7°C
  • Refractive Index: 1.432
  • PSA: 0.00000
  • LogP: 2.91880
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